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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

This technical guide provides an in-depth analysis of the chemical composition, polymerization
process, and material properties of New Truliner®, a poly(ethyl methacrylate) (PEMA) based,
hard chairside denture relining material. This document is intended for researchers, scientists,
and professionals in drug development seeking a comprehensive understanding of this dental
biomaterial.

Chemical Formulation

New Truliner® is a two-component system, consisting of a powder and a liquid, which are
mixed to initiate a self-curing polymerization reaction. A bonding liquid is also supplied to
enhance adhesion to the denture base.

The powder component of New Truliner® is primarily composed of Poly(ethyl methacrylate)
(PEMA), which serves as the polymeric base. Benzoyl peroxide is included as an initiator for
the polymerization reaction. For shaded variants (e.g., pink, vein), pigments are added to
achieve the desired aesthetic characteristics.
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Weight Percentage

Component CAS Number Function
(%)

Poly(ethyl )

9003-42-3 60 - 100 Polymeric Base
methacrylate)
Benzoyl Peroxide 94-36-0 1-5 Initiator
Cadmium Pigments 7440-43-9 05-15 Pigment
Titanium Dioxide 13463-67-7 05-15 Pigment

*Not present in the

clear shade.

The liquid component contains a monomer that polymerizes to form the solid reline material. It
also includes a plasticizer to improve the material's flexibility and reduce brittleness. Based on
the Safety Data Sheet and literature on similar PEMA-based materials, the composition is as

follows:

Weight Percentage .

Component CAS Number Function
(%)

Monomer (e.g., Ethyl

Methacrylate, n-Propyl ] N

Varies Not specified Monomer

Methacrylate, or n-

Butyl Methacrylate)

Di-n-butyl phthalate 84-74-2 8[1] Plasticizer

Note: The exact monomer and its percentage are not publicly disclosed by the manufacturer.
The presence of Di-n-butyl phthalate is inferred from safety data and academic studies.

The specific chemical composition of the New Truliner® Bonding Liquid is not publicly
available. Its function is to pre-treat the surface of the existing denture to promote a stronger
chemical bond with the newly applied relining material.

Polymerization Pathway
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The curing of New Truliner® is achieved through a free-radical addition polymerization
reaction. This process is initiated by the decomposition of benzoyl peroxide in the powder when

it comes into contact with the liquid monomer.
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Polymerization of New Truliner®

Experimental Protocols for Material Characterization

Several studies have investigated the physical and mechanical properties of New Truliner®.
The following are summaries of typical experimental protocols used in this research.

Flexural strength is a critical property for denture relining materials, as it indicates their ability to

resist fracture under load.

Specimen Preparation

(e.g., 65x10x2.5 mm) Three-Point Bending Test Universal Testing Machine Apply Load at 5 mm/min Measure Force at Fracture Calculate Flexural Strength (MPa)

Click to download full resolution via product page

Flexural Strength Testing Workflow

Methodology:

e Specimen Preparation: Rectangular specimens of standardized dimensions (e.g., 65 x 10 x
2.5 mm) are fabricated from the cured New Truliner® material.[2][3]

o Testing Apparatus: A universal testing machine is configured for a three-point bending test.[2]

o Procedure: The specimen is placed on two supports, and a load is applied to the center of
the specimen at a constant crosshead speed (e.g., 5 mm/min) until fracture occurs.[2]
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» Data Analysis: The force at fracture is recorded, and the flexural strength is calculated in
Megapascals (MPa).

Surface roughness affects the comfort, staining, and biofilm accumulation on the relined
denture.

Methodology:

e Specimen Preparation: Disc-shaped specimens are prepared and may be subjected to
various treatments, such as polishing or disinfection protocols.[4]

o Measurement: A profilometer or an atomic force microscope is used to measure the surface
roughness (Ra) in micrometers (um).

» Data Analysis: Changes in surface roughness are statistically analyzed to determine the
effects of different treatments. Studies have shown that the surface roughness of New
Truliner® can be adversely affected by microwave disinfection.[4]

The bond strength between the reline material and the existing denture base is crucial for the
longevity of the reline.

Methodology:

e Specimen Preparation: Dumbbell-shaped specimens are fabricated, with one half consisting
of the denture base polymer and the other half of New Truliner®.[5]

o Testing: A tensile load is applied to the specimen using a universal testing machine until
failure of the bond occurs.[5]

o Calculation: The tensile bond strength is calculated based on the force required to cause
failure and the area of the bonded surface.

Leachable Components and Biocompatibility

Like other acrylic resins, New Truliner® may release unreacted monomers and plasticizers
into the oral environment.[6] Studies have investigated the leaching of these components and
their potential cytotoxic effects.[6][7] High-performance liquid chromatography (HPLC) is a
common analytical technique used to quantify the amount of leached substances, such as
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residual monomers and di-n-butyl phthalate.[6] The biocompatibility of the material is influenced
by the concentration of these leached components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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relining-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.researchgate.net/publication/7916610_Plasticizers_in_denture_soft-lining_materials_Leaching_and_biodegradation
https://www.benchchem.com/product/b1166193?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/jaos/a/dtqQTgKm6j4pqb8BjgwhwQk/?lang=en
https://www.researchgate.net/publication/8907328_A_comparison_of_three_hard_chairside_denture_reline_materials_Part_I_Clinical_evaluation
https://www.researchgate.net/publication/26309917_Relining_of_prosthesis_with_auto-polymerizing_hard_denture_reline_resins_Effect_of_post-polymerization_treatment_on_flexural_strength
https://www.researchgate.net/publication/51706274_Changes_in_roughness_of_denture_base_and_reline_materials_by_chemical_disinfection_or_microwave_irradiation_Surface_roughness_of_denture_base_and_reline_materials
http://43.230.198.52/103/2005%20B/november/13.pdf
https://www.researchgate.net/publication/7916610_Plasticizers_in_denture_soft-lining_materials_Leaching_and_biodegradation
https://www.researchgate.net/publication/249320703_In_vitro_cytotoxicity_of_indirect_composite_resins_Effect_of_storing_in_artificial_saliva
https://www.benchchem.com/product/b1166193#chemical-formulation-of-new-truliner-relining-material
https://www.benchchem.com/product/b1166193#chemical-formulation-of-new-truliner-relining-material
https://www.benchchem.com/product/b1166193#chemical-formulation-of-new-truliner-relining-material
https://www.benchchem.com/product/b1166193#chemical-formulation-of-new-truliner-relining-material
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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